3-(1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one

• IUPAC Name: 3-[1-(1-methyl-2-oxopyridine-3-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one
• InChI: InChI=1S/C17H17N5O3S/c1-20-7-2-3-12(15(20)23)16(24)21-8-4-11(5-9-21)22-17(25)14-13(18-19-22)6-10-26-14/h2-3,6-7,10-11H,4-5,8-9H2,1H3
• InChI Key: IONPYNFAMYWRRH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)N2CCC(CC2)N3C(=O)C4=C(C=CS4)N=N3
• Molecular Formula: C17H17N5O3S
• Molecular Weight: 371.4 g/mol

Description

3-(1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one is a useful research compound. Its molecular formula is C17H17N5O3S and its molecular weight is 371.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Heterocyclic Synthesis: Compounds similar to the specified chemical are synthesized through various methods, including the reaction of specific precursors like piperidyl carbinols with chloroacetates, leading to derivatives with distinct configurations and conformations. These processes are crucial for the development of novel compounds with potential biological activities (Cahill & Crabb, 1972).
• Antimicrobial Activity: A series of compounds incorporating triazine derivatives have been evaluated for their antimicrobial properties against various bacteria and fungi, demonstrating significant biological activity. This highlights the potential of these compounds in developing new antimicrobial agents (Suresh, Lavanya, & Rao, 2016).

Potential Applications

• Biological Evaluation: Novel series of thiazolidinone derivatives, featuring structural components similar to the compound , have been synthesized and evaluated for antimicrobial activity, indicating their potential as therapeutic agents against bacterial and fungal infections (Patel, Kumari, & Patel, 2012).
• Antifungal Activity: Compounds featuring a combination of triazole, piperidine, and thieno pyridine rings have been synthesized and assessed for their antifungal effectiveness. These studies provide insights into the design of new compounds for antifungal applications, showcasing the diversity of biological activities associated with these heterocyclic compounds (Darandale, Mulla, Pansare, Sangshetti, & Shinde, 2013).